Cas no 2229099-99-2 (5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol)

• Product Name: 5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol
• CAS No: 2229099-99-2
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 6187261
• PubChem ID: 165712213
• Update Time: 2025-10-31

5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol
• 2229099-99-2
• EN300-1947170

• Inchi： 1S/C9H9F2NO4/c10-9(11,3-4-13)6-1-2-7(12(15)16)8(14)5-6/h1-2,5,13-14H,3-4H2
• InChI Key： RHDUKOAQPGCZGG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)O)[N+](=O)[O-])(CCO)F

Computed Properties

• Exact Mass: 233.04996409g/mol
• Monoisotopic Mass: 233.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.3Ų

Additional information on 5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol

Introduction to 5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol (CAS No. 2229099-99-2)

5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol (CAS No. 2229099-99-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitrophenol moiety and a difluorohydroxypropyl substituent, which confer it with potential therapeutic properties and biological activities.

The chemical structure of 5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol is of particular interest due to its potential applications in the development of new drugs. The presence of the nitro group and the difluorohydroxypropyl substituent can influence the compound's pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further investigation.

Recent studies have explored the biological activities of 5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol. One notable area of research is its potential as an antioxidant. The nitrophenol moiety is known to exhibit antioxidant properties, which can help in scavenging free radicals and reducing oxidative stress. This property makes it a potential candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol has been investigated for its anti-inflammatory effects. Inflammatory responses are often associated with various chronic diseases, and compounds that can modulate these responses are of great interest. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.

The difluorohydroxypropyl substituent in 5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol also plays a crucial role in its biological activities. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their bioavailability and therapeutic efficacy. This feature makes 5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol an attractive candidate for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol. These trials aim to assess its potential therapeutic applications in various disease conditions. Early results from preclinical studies have been promising, showing that the compound is well-tolerated and exhibits favorable pharmacokinetic profiles.

The synthesis of 5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol involves several steps, including the preparation of the difluorohydroxypropyl intermediate and its subsequent coupling with 2-nitrophenol. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production.

In conclusion, 5-(1,1-difluoro-3-hydroxypropyl)-2-nitrophenol (CAS No. 2229099-99-2) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. Ongoing research and clinical trials will provide more insights into its therapeutic potential and contribute to the advancement of drug discovery in this field.